Cas no 183000-60-4 (2-(t-Butylsulfamoyl)-5-methylphenylboronic acid)

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid is a boronic acid derivative featuring a tert-butylsulfamoyl substituent and a methyl group on the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety enables efficient formation of carbon-carbon bonds. The tert-butylsulfamoyl group enhances steric and electronic properties, potentially improving selectivity and stability in catalytic processes. Its structural features make it valuable in pharmaceutical and agrochemical synthesis, particularly for constructing complex biaryl scaffolds. The methyl group further modulates reactivity and solubility, offering versatility in reaction conditions. This reagent is typically handled under inert conditions to preserve its boronic acid functionality.
2-(t-Butylsulfamoyl)-5-methylphenylboronic acid structure
183000-60-4 structure
Product Name:2-(t-Butylsulfamoyl)-5-methylphenylboronic acid
CAS No:183000-60-4
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD19237161
CID:850772
PubChem ID:54758870
Update Time:2025-06-15

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-(N-(tert-Butyl)sulfamoyl)-5-methylphenyl)boronic acid
    • [2-(tert-butylsulfamoyl)-5-methylphenyl]boronic acid
    • 2-(t-ButylsulfaMoyl)-5-Methylphenylboronic acid
    • 2-t-Butylaminosulfonyl-5-methyl-benzeneboronic acid
    • t-Butyl 2-borono-4-methylbenzenesulfonamide
    • CS-0175804
    • AKOS015893108
    • 2-(TERT-BUTYLSULFAMOYL)-5-METHYLPHENYLBORONIC ACID
    • MFCD19237161
    • SCHEMBL6166172
    • AS-36925
    • DTXSID70716585
    • (2-(N-(tert-Butyl)sulfamoyl)-5-methylphenyl)boronicacid
    • Boronic acid, [2-[[(1,1-dimethylethyl)amino]sulfonyl]-5-methylphenyl]- (9CI)
    • 183000-60-4
    • 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid
    • MDL: MFCD19237161
    • Inchi: 1S/C11H18BNO4S/c1-8-5-6-10(9(7-8)12(14)15)18(16,17)13-11(2,3)4/h5-7,13-15H,1-4H3
    • InChI Key: AWBYIPZEQVPQBT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1B(O)O)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 271.10500
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • PSA: 95.01000
  • LogP: 1.22330

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid Pricemore >>

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2-(t-Butylsulfamoyl)-5-methylphenylboronic acid Production Method

Additional information on 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid

Comprehensive Overview of 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid (CAS No. 183000-60-4)

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid (CAS No. 183000-60-4) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a t-butylsulfamoyl group and a boronic acid moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and agrochemical development. Researchers and industry professionals frequently search for "boronic acid applications," "Suzuki coupling reagents," and "CAS 183000-60-4 suppliers," reflecting its growing relevance in synthetic chemistry.

The compound’s 5-methylphenyl backbone enhances its stability and reactivity, enabling precise functionalization in complex molecular architectures. Recent trends highlight its role in developing bioconjugates and proteolysis-targeting chimeras (PROTACs), addressing demands for targeted therapies in oncology and neurodegenerative diseases. Queries like "how to handle boronic acids safely" or "2-(t-Butylsulfamoyl)-5-methylphenylboronic acid solubility" underscore user interest in practical handling and physicochemical properties. This aligns with the broader shift toward sustainable and efficient synthetic methodologies.

From a commercial perspective, CAS 183000-60-4 is often sourced for high-purity applications, with suppliers emphasizing HPLC-grade standards and custom synthesis options. Its compatibility with aqueous and organic solvents expands its utility in diverse reaction conditions. Notably, the rise of AI-driven retrosynthesis tools has spurred interest in "boronic acid building blocks," as researchers seek optimized pathways for drug candidates. This compound’s versatility positions it at the intersection of innovation and industrial scalability.

Environmental and regulatory considerations further shape its applications. Unlike hazardous precursors, 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid is favored for its lower toxicity profile, aligning with green chemistry principles. Searches for "biodegradable boronic acids" or "REACH compliance" reflect this priority. Additionally, its role in metal-free catalysis resonates with efforts to reduce heavy-metal waste in manufacturing. These attributes make it a sustainable choice for next-generation chemical processes.

In summary, 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid exemplifies the convergence of synthetic utility and environmental responsibility. Its adaptability to high-throughput screening and modular synthesis ensures enduring relevance in both academic and industrial settings. As the demand for precision chemistry grows, this compound will remain a critical enabler of breakthroughs in life sciences and beyond.

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